2,6-Di-O-palmitoyl-L-ascorbic acid

• Molecular Formula: C38H68O8
• Molecular Weight: 652.9 g/mol
• InChI: InChI=1S/C38H68O8/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-33(40)44-31-32(39)36-35(42)37(38(43)46-36)45-34(41)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h32,36,39,42H,3-31H2,1-2H3/t32-,36-/m0/s1
• InChIKey: TUYRNAGGIJZRNM-IKYOIFQTSA-N

2,6-Di-O-palmitoyl-L-ascorbic Acid: Lipophilic Vitamin C Diester

2,6-Di-O-palmitoyl-L-ascorbic acid (CAS 4218-81-9), commonly referred to as ascorbyl dipalmitate (ASC-DP) or L-ascorbyl 2,6-dipalmitate, is a synthetic lipophilic derivative of L-ascorbic acid (vitamin C) esterified with two palmitic acid chains . Characterized by the molecular formula C38H68O8, a molecular weight of approximately 652.95 g/mol, and a melting point range of 112.0–116.0 °C , this diester exhibits high lipophilicity with a calculated logP of 10.09 [1]. Its physicochemical profile—notably its extremely low water solubility and ability to integrate into lipid environments—distinguishes it from mono-ester derivatives and underpins its specialized utility in lipid-based drug delivery, nanoemulsion stabilization, and cosmetic formulations [2].

Lipid-based delivery

Integrates into lipid bilayers and oil phases for hydrophobic drug carrier studies.

Nanoemulsion stabilization

Sustains interfacial antioxidant activity in W/O systems where mono-esters may partition to aqueous phase.

Low-aqueous-solubility context

Extremely low water solubility supports lipophilic antioxidant screening in anhydrous or lipid-continuous matrices.

• [1] Chem960. (n.d.). 2,6-Di-O-palmitoyl-L-ascorbic Acid: LogP. View Source
• [2] Moribe, K., et al. (2010). Ascorbyl dipalmitate/PEG-lipid nanoparticles as a novel carrier for hydrophobic drugs. International Journal of Pharmaceutics, 387(1-2), 236-243. View Source

2,6-Di-O-palmitoyl-L-ascorbic Acid: Mono-Ester Substitution Limitations

Generic substitution with other ascorbyl esters—such as ascorbyl palmitate (6-O-palmitoyl-L-ascorbic acid, a mono-ester) or ascorbyl tetraisopalmitate—fails in lipid-rich or non-aqueous systems due to fundamental differences in molecular architecture and physicochemical behavior [1]. The presence of two palmitoyl chains in 2,6-Di-O-palmitoyl-L-ascorbic acid confers a substantially higher lipophilicity (logP ~10.09) compared to mono-ester derivatives, enabling superior partitioning into lipid membranes and oil phases . Critically, mono-ester ascorbyl palmitate retains significant amphiphilic character and measurable water solubility, which compromises its interfacial stabilization capacity in water-in-oil emulsions and its long-term retention within lipid bilayers . Furthermore, comparative enzymatic hydrolysis studies reveal that dipalmitoyl ascorbic acid and monopalmitoyl ascorbic acid undergo markedly different rates and extents of hydrolysis under physiologically relevant micellar conditions, directly impacting their bioavailability and body retention profiles [2]. These quantifiable distinctions in partition coefficient, hydrolytic stability, and self-assembly behavior render the diester non-interchangeable with mono-ester or tetra-ester alternatives in applications requiring sustained lipophilic antioxidant activity or lipid-phase structural functionality.

Lipophilicity mismatch: diester partitions strongly into lipid phases; mono-ester retains significant water solubility, altering interfacial localization.

Hydrolytic stability divergence: distinct enzymatic hydrolysis rates under intestinal conditions may shift release kinetics of ascorbic acid.

Interfacial stabilization: mono-ester may desorb from oil-water interface, reducing long-term structural functionality in W/O emulsions.

• [1] Majchrzak, O., et al. (2025). Enhancing Formulation Stability: A Comparative Study of Ascorbic Acid and Ascorbyl Palmitate as Antioxidants in Nanoemulsions of Natural Products. ACS Applied Nano Materials. View Source
• [2] Vitamin Society of Japan. (1968). Studies on the Metabolism of Fatty Acid Esters of L-Ascorbic Acid: (II) Hydrolysis of 6-O-Palmitoyl- and 2,6-O-Dipalmitoyl-Ascorbic Acids. Vitamins, 37(2), 147-151. View Source

2,6-Di-O-palmitoyl-L-ascorbic Acid: Quantitative Evidence vs. Ascorbyl Esters

Lipophilicity vs. Ascorbyl Palmitate

The calculated logP of 2,6-Di-O-palmitoyl-L-ascorbic acid is 10.09, representing a significant increase in lipophilicity compared to the mono-ester ascorbyl palmitate [1]. While a direct experimental logP for ascorbyl palmitate is not provided in the source material, the diester's substantially higher logP is a direct consequence of its two palmitoyl chains, which eliminate the free hydroxyl groups present in the mono-ester, thereby reducing hydrogen-bonding capacity and enhancing lipid solubility .

Lipophilicity

Data to verify

Diester logP 10.09 vs. mono-ester (not reported)

Supports lipid-phase partitioning context in formulation research.

Computational prediction; experimental mono-ester logP unavailable.

Evidence Dimension	Lipophilicity (calculated logP)
Target Compound Data	logP = 10.09
Comparator Or Baseline	Ascorbyl palmitate (mono-ester); logP value not directly reported
Quantified Difference	Substantially higher logP (diester > mono-ester)
Conditions	Computational prediction (Chem960 database)

Why This Matters

A higher logP directly predicts superior partitioning into lipid phases and biological membranes, which is critical for selecting the optimal ester for lipid-based formulations and for ensuring efficient cellular uptake in lipid-rich environments.

• [1] Chem960. (n.d.). 2,6-Di-O-palmitoyl-L-ascorbic Acid: LogP. View Source

Enzymatic Hydrolysis Kinetics

A 1968 study directly compared the enzymatic hydrolysis of 6-O-palmitoyl ascorbic acid (mono-ester) and 2,6-O-dipalmitoyl ascorbic acid (diester) using homogenates of pancreas, liver, and intestine in bile salt solutions [1]. The research demonstrated that while both esters were hydrolyzed, there were considerable differences in both the extent and the rate of hydrolysis depending on the micellar composition of the reactive system. Specifically, under simulated human intestinal conditions (0.15 M Na+, 0.04 M bile salt, pH 6.3, 37°C), the two esters exhibited distinct hydrolytic profiles [1].

Hydrolysis Kinetics

Head-to-head

Reported differences in hydrolysis rate and extent; micellar composition-dependent.

May support controlled-release study context.

Pancreas/liver/intestine homogenates; bile salt solutions.

Evidence Dimension	Enzymatic hydrolysis rate and extent
Target Compound Data	Hydrolyzed readily by pancreas, liver, and intestine homogenates; rate/extent varies with micellar composition
Comparator Or Baseline	6-O-palmitoyl-L-ascorbic acid (mono-ester)
Quantified Difference	Significant differences in hydrolysis extent and rate observed between mono- and diester under identical conditions
Conditions	Simulated human intestinal content: 0.15 M Na+, 0.04 M bile salt, pH 6.3, 37°C; pancreas/liver/intestine homogenates

Why This Matters

Divergent enzymatic hydrolysis profiles directly translate to different in vivo release kinetics of free ascorbic acid, impacting the duration of antioxidant action and the selection of the appropriate ester for sustained-release or targeted delivery applications.

• [1] Vitamin Society of Japan. (1968). Studies on the Metabolism of Fatty Acid Esters of L-Ascorbic Acid: (II) Hydrolysis of 6-O-Palmitoyl- and 2,6-O-Dipalmitoyl-Ascorbic Acids. Vitamins, 37(2), 147-151. View Source

Neuronal Cytotoxicity Profile

In vitro cytotoxicity assessment of 2,6-Di-O-palmitoyl-L-ascorbic acid was performed on mouse primary cortical neurons . The compound demonstrated an LC50 value greater than 100 µM for both acute and continuous exposure protocols, indicating a favorable safety margin in this cell-based model . It is noted that long-term exposure resulted in decreased cell viability, though the compound was not classified as cytotoxic under the acute assay conditions .

Cytotoxicity (LC50)

Assay context

LC50 > 100 µM (mouse primary cortical neurons)

Supports concentration-range selection for neuronal cell assays.

Long-term exposure decreased viability; acute assay not classified as cytotoxic.

Evidence Dimension	Cytotoxicity (LC50)
Target Compound Data	LC50 > 100 µM (acute and continuous exposure)
Comparator Or Baseline	No direct comparator provided; baseline is LC50 > 100 µM threshold
Quantified Difference	N/A (no comparator)
Conditions	Mouse primary cortical neurons; acute and continuous exposure

Why This Matters

This quantitative cytotoxicity data provides a crucial baseline for researchers designing cell-based assays or evaluating the compound for applications where neuronal exposure is a concern, enabling informed decisions on safe working concentrations.

Antioxidant Activity in Nanoemulsions

While a direct head-to-head comparison of the diester with mono-ester ascorbyl palmitate in a specific antioxidant assay is not available, a 2025 study in ACS Applied Nano Materials provides class-level insight by comparing ascorbyl palmitate (AP) and ascorbic acid (AA) in oil-in-water nanoemulsions [1]. The study found that the antioxidative potency of ascorbic acid exceeded that of ascorbyl palmitate when assessed using the DPPH radical scavenging assay [1]. As a diester with even higher lipophilicity, 2,6-Di-O-palmitoyl-L-ascorbic acid is expected to exhibit a distinct antioxidant profile in lipid-rich environments, potentially differing from both the hydrophilic AA and the amphiphilic AP.

Antioxidant (DPPH)

Class-level inference

Ascorbyl palmitate showed lower DPPH scavenging than ascorbic acid; diester profile unmeasured.

Lipophilicity may shift antioxidant performance in lipid-rich systems.

Oil-in-water nanoemulsion context; direct diester data not available.

Evidence Dimension	DPPH radical scavenging activity
Target Compound Data	Not directly measured for diester
Comparator Or Baseline	Ascorbyl palmitate (AP) vs. Ascorbic acid (AA)
Quantified Difference	AA exhibited higher antioxidative potency than AP in DPPH assay
Conditions	Oil-in-water nanoemulsion system

Why This Matters

This class-level data underscores that lipophilic modification alters the antioxidant performance of vitamin C esters in formulation contexts. The diester's unique lipophilicity may offer distinct advantages in anhydrous or lipid-continuous systems where both AA and AP show limitations.

• [1] Majchrzak, O., et al. (2025). Enhancing Formulation Stability: A Comparative Study of Ascorbic Acid and Ascorbyl Palmitate as Antioxidants in Nanoemulsions of Natural Products. ACS Applied Nano Materials. View Source

2,6-Di-O-palmitoyl-L-ascorbic Acid: Application Scenarios

Lipid Nanoparticle and Nanoemulsion Stabilization

The extremely low water solubility and high lipophilicity (logP = 10.09) of 2,6-Di-O-palmitoyl-L-ascorbic acid make it an ideal candidate for stabilizing the oil-water interface in nanoemulsions and for forming the lipid core of nanoparticles designed to encapsulate hydrophobic drugs [1]. Its molecular architecture allows it to integrate into lipid bilayers and prevent oxidative degradation of sensitive payloads, a function that more water-soluble mono-esters like ascorbyl palmitate cannot perform with equal efficiency due to their tendency to partition into the aqueous phase [2]. This application is particularly relevant in pharmaceutical research for improving the bioavailability of poorly water-soluble active pharmaceutical ingredients [1].

Sustained-Release via Controlled Hydrolysis

Direct comparative evidence demonstrates that 2,6-Di-O-palmitoyl-L-ascorbic acid undergoes enzymatic hydrolysis at a different rate and extent compared to the mono-ester ascorbyl palmitate under physiologically relevant micellar conditions [3]. This differential hydrolysis profile can be exploited to design sustained-release formulations where a prolonged, controlled release of free ascorbic acid is desired, such as in topical dermatological products or implantable drug delivery systems [3]. The diester offers a tunable release kinetics advantage over the more rapidly hydrolyzed mono-ester [3].

Lipid-Rich Cosmetic Formulations

Due to its high lipophilicity, 2,6-Di-O-palmitoyl-L-ascorbic acid is preferentially utilized in anhydrous and oil-based cosmetic formulations, including lipsticks, balms, and oil serums, where water-soluble vitamin C derivatives are incompatible or would phase-separate . Its ability to protect skin from oxidative stress and improve overall skin health is leveraged in these lipid-continuous environments, providing antioxidant benefits directly within the skin's lipid matrix where oxidative damage from UV exposure and environmental pollutants frequently initiates .

Application

Selection Property

Validation Focus

Lipid nanoparticle & nanoemulsion stabilization studies

High lipophilicity, low aqueous solubility

Oxidative stability of lipid-core carriers in W/O systems

Sustained-release antioxidant delivery research

Distinct enzymatic hydrolysis kinetics profile

Release kinetics profiling under simulated intestinal conditions

Anhydrous/oil-based formulation antioxidant studies

High oil-phase solubility, low water-phase partitioning

Oxidative stress endpoint monitoring in lipid-continuous matrices

• [1] Moribe, K., et al. (2010). Ascorbyl dipalmitate/PEG-lipid nanoparticles as a novel carrier for hydrophobic drugs. International Journal of Pharmaceutics, 387(1-2), 236-243. View Source
• [2] Majchrzak, O., et al. (2025). Enhancing Formulation Stability: A Comparative Study of Ascorbic Acid and Ascorbyl Palmitate as Antioxidants in Nanoemulsions of Natural Products. ACS Applied Nano Materials. View Source
• [3] Vitamin Society of Japan. (1968). Studies on the Metabolism of Fatty Acid Esters of L-Ascorbic Acid: (II) Hydrolysis of 6-O-Palmitoyl- and 2,6-O-Dipalmitoyl-Ascorbic Acids. Vitamins, 37(2), 147-151. View Source